Cas no 1806015-49-5 (2,5-Difluoro-3-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2,5-Difluoro-3-(difluoromethyl)pyridine-6-methanol
• CAS No: 1806015-49-5
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4849823
• Update Time: 2025-10-29

2,5-Difluoro-3-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H5F4NO/c8-4-1-3(6(9)10)7(11)12-5(4)2-13/h1,6,13H,2H2
• InChI Key： XDIYXCFQKQDXFV-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=C(N=C1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1

Additional information on 2,5-Difluoro-3-(difluoromethyl)pyridine-6-methanol

Comprehensive Overview of 2,5-Difluoro-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1806015-49-5)

2,5-Difluoro-3-(difluoromethyl)pyridine-6-methanol (CAS No. 1806015-49-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its difluoromethyl and methanol functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular formula, C₇H₅F₄NO, highlights its versatility in synthetic applications, particularly in the design of fluorinated heterocycles.

The growing interest in fluorinated compounds like 2,5-Difluoro-3-(difluoromethyl)pyridine-6-methanol stems from their enhanced metabolic stability and bioavailability, which are critical factors in drug discovery. Researchers are increasingly exploring its role in medicinal chemistry, especially in the context of kinase inhibitors and antiviral agents. Recent studies have also investigated its utility in agrochemical formulations, where fluorinated pyridines are known to improve pest resistance and environmental persistence.

One of the most frequently asked questions about CAS No. 1806015-49-5 revolves around its synthetic routes. The compound is typically synthesized via multistep fluorination protocols, involving nucleophilic aromatic substitution and oxidation reactions. Its pyridine core serves as a robust scaffold for further functionalization, making it a valuable intermediate in organic synthesis. Additionally, its solubility and stability under physiological conditions have made it a subject of interest for drug delivery systems.

In the context of green chemistry, 2,5-Difluoro-3-(difluoromethyl)pyridine-6-methanol has been evaluated for its environmental impact. Fluorinated compounds often face scrutiny due to their persistence in ecosystems, but advancements in biodegradable fluorophores and catalytic degradation methods are addressing these concerns. This aligns with the broader industry trend toward sustainable chemical synthesis, a topic frequently searched by professionals in the field.

The compound's spectroscopic properties, including its NMR and mass spectrometry profiles, are well-documented, aiding in its identification and purity assessment. Analytical chemists often highlight its distinct 19F NMR signals, which simplify structural elucidation. Furthermore, its crystallographic data has been instrumental in understanding its molecular interactions, particularly in protein-ligand binding studies.

From a commercial perspective, CAS No. 1806015-49-5 is available through specialized chemical suppliers, with pricing influenced by its purity grade and scale of production. Its applications in high-throughput screening and combinatorial chemistry have driven demand, particularly in academic and industrial research labs. Users often search for alternative synonyms or derivatives of this compound to expand their synthetic options.

In summary, 2,5-Difluoro-3-(difluoromethyl)pyridine-6-methanol represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its multifaceted applications, coupled with ongoing research into its mechanistic pathways, ensure its relevance in cutting-edge scientific endeavors. As the demand for tailor-made fluorinated building blocks grows, this compound is poised to remain a focal point in both academic and industrial settings.